Cas no 65260-82-4 (Isovaline,3,3-dimethyl-, methyl ester (9CI))

• Product Name: Isovaline,3,3-dimethyl-, methyl ester (9CI)
• CAS No: 65260-82-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 501490
• PubChem ID: 75488098
• Update Time: 2025-10-29

Isovaline,3,3-dimethyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Isovaline,3,3-dimethyl-, methyl ester (9CI)
• EN300-7004080
• METHYL 2-AMINO-2,3,3-TRIMETHYLBUTANOATE
• 65260-82-4

• Inchi： 1S/C8H17NO2/c1-7(2,3)8(4,9)6(10)11-5/h9H2,1-5H3
• InChI Key： SPJBRWUWEUROCQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Isovaline,3,3-dimethyl-, methyl ester (9CI)

Compound CAS No. 65260-82-4: Isovaline, 3,3-dimethyl-, methyl ester (9CI)

The compound with CAS No. 65260-82-4, commonly referred to as Isovaline, 3,3-dimethyl-, methyl ester (9CI), is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of isovaline, a non-proteinogenic amino acid, and its methyl ester form adds unique properties that make it valuable in various applications.

Recent studies have highlighted the potential of Isovaline, 3,3-dimethyl-, methyl ester in drug discovery and development. Researchers have explored its role as a building block in synthesizing complex molecules with bioactive properties. The methyl ester group enhances the compound's stability and solubility, making it an ideal candidate for pharmaceutical applications.

In terms of synthesis, the compound can be derived through a variety of methods, including enzymatic catalysis and traditional organic synthesis techniques. The use of biocatalysts has been particularly promising, as it allows for the production of enantiomerically pure compounds, which are highly desirable in the pharmaceutical industry.

The structural uniqueness of CAS No. 65260-82-4 lies in its branched amino acid backbone and the presence of the methyl ester group. This structure contributes to its ability to interact with biological systems in specific ways, making it a subject of interest in both academic and industrial research settings.

Furthermore, advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to better understand the physical and chemical properties of this compound. These insights are crucial for optimizing its use in various applications.

In conclusion, Isovaline, 3,3-dimethyl-, methyl ester (9CI) represents a versatile molecule with significant potential in drug development and other areas of organic chemistry. Its unique properties and the ongoing research into its applications continue to expand our understanding of its utility in modern science.